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Compound of Interest

Compound Name: Trioctylamine hydrochloride

Cat. No.: B075046

An In-depth Technical Guide on the Physical and Chemical Characteristics of Trioctylamine
Hydrochloride

Introduction

Trioctylamine hydrochloride (TOA-HCI) is the hydrochloride salt of the tertiary amine,
trioctylamine. Systematically named N,N-dioctyloctan-1-amine hydrochloride, its chemical
structure features a central nitrogen atom bonded to three eight-carbon alkyl chains (octyl
groups).[1] The formation of this salt results from the reaction of trioctylamine with hydrochloric
acid, where the lone pair of electrons on the nitrogen atom accepts a proton.[1] This ionic
nature, combined with the long, nonpolar alkyl chains, imparts unique properties that make it a
compound of significant interest in various scientific and industrial fields.[1] This guide provides
a comprehensive overview of its physical and chemical characteristics, experimental protocols,
and key applications for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

The physical and chemical properties of Trioctylamine hydrochloride and its parent
compound, Trioctylamine, are summarized below. These tables provide a consolidated view of
key quantitative data.

Table 1: Physical Properties of Trioctylamine and
Trioctylamine Hydrochloride
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Trioctylamine

Property Trioctylamine . References
Hydrochloride
Low melting
Clear, colorless to ] )
Appearance o crystalline mass, white  [2][3][4]
pale yellow oily liquid )
to off-white
Molecular Formula C24H51N C24H52CIN [5]6117]
Molecular Weight 353.67 g/mol 390.1 g/mol [518161[71[9]
] ] Not specified, parent
Melting Point -34 °C o [2][8][10]
amine is -34°C
- , 365-367 °C at 760 363.5 °C at 760
Boiling Point [61[91[10]
mmHg mmHg
Not specified, parent
Density 0.809 g/mL at 25 °C amine is 0.809 g/mL [4][11]
at 25°C
) Not specified, parent
Refractive Index n20/D 1.449 o [4][10][11]
amine is n20/D 1.449
Flash Point 168 °C (closed cup) 147.4 °C [6][11]
1.79E-05 mmHg at
Vapor Pressure <0.01 hPa at 20 °C oo [4][61112]
Insoluble in water; o )
N ) Exhibits aggregation
Solubility soluble in chloroform, [1][2][3][10]

alcohol, and ether

in organic solvents

Table 2: Chemical and Computational Properties
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Value
Value . .
Property . . (Trioctylamine References
(Trioctylamine) .
Hydrochloride)
CAS Number 1116-76-3 1188-95-0 [1]18][6]
N,N-dioctyloctan-1- N,N-dioctyloctan-1-
IUPAC Name ) ) ) [51[7]
amine amine;hydrochloride
LogP 11.22 9.17190 [8][6]
PSA (Polar Surface
( 3.24 A2 3.24 A2 [8][6]
Area)
10.08 £ 0.50 .
pKa ) Not specified [41[13]
(Predicted)

Experimental Protocols

Detailed methodologies are crucial for the synthesis, purification, and analysis of

Trioctylamine hydrochloride.

Synthesis of Trioctylamine Hydrochloride

The synthesis is typically achieved through the direct neutralization of trioctylamine with

hydrochloric acid.[1]

¢ Objective: To produce Trioctylamine hydrochloride with high purity and yield.

e Procedure:

[e]

Trioctylamine is dissolved in a suitable organic solvent.

o Hydrochloric acid is added dropwise to the solution while stirring. A slight excess of
hydrochloric acid (e.g., a molar ratio of amine to acid of 1:1.2) is often used to ensure

complete protonation of the amine.[1]

o The reaction progress is monitored by checking the pH of the mixture. The reaction is

considered complete when the pH reaches a range of 4-5.[1]
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o The resulting Trioctylamine hydrochloride salt is then isolated, typically by evaporation

of the solvent.

Synthesis Workflow

Start Materials

Dissolve Trioctylamine
in Organic Solvent

Add Hydrochloric Acid
(Molar Ratio ~1:1.2)

Monitor pH
(Target: 4-5)

Isolate Product
(Solvent Evaporation)

Trioctylamine
Hydrochloride
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Caption: Workflow for the synthesis of Trioctylamine hydrochloride.

Purification Protocol

For applications requiring exceptionally high purity, a more rigorous purification protocol
involving the hydrochloride etherate salt is employed.[1]

¢ Objective: To obtain high-grade Trioctylamine hydrochloride.
e Procedure:

o Convert the synthesized Trioctylamine hydrochloride into its amine hydrochloride
etherate salt.

o Recrystallize the etherate salt multiple times (e.g., four times) from diethyl ether at a very
low temperature, approximately -30°C.[1][10]

o Regenerate the highly pure free amine (Trioctylamine) through neutralization of the
purified salt.[1]

o The purified amine can then be distilled under a high vacuum.[1][10]

o Finally, convert the high-purity amine back into the hydrochloride salt using the synthesis
protocol described above.

o Thin-layer chromatography (TLC) can be used to monitor the purity at each stage.[1]

Analytical Techniques

Several analytical methods are used to characterize Trioctylamine hydrochloride and study
its behavior.

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to confirm the formation of the
hydrochloride salt. The key spectral feature is the appearance of a broad and strong
absorption band associated with the N-H stretching vibration of the trioctylammonium cation,
which is formed upon protonation of the tertiary amine nitrogen.[1]
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e Thermal Analysis (TG/DSC): Thermogravimetry (TG) and Differential Scanning Calorimetry
(DSC) are instrumental in investigating the thermal dissociation of Trioctylamine
hydrochloride. These techniques provide data on mass loss as a function of temperature
and the enthalpy of dissociation.[1] The dissociation is not a single event but occurs in two
continuous steps, primarily yielding tri-n-octylamine (TOA) and hydrogen chloride (HCI).[1]

Thermal Dissociation Pathway

Trioctylamine

Hydrochloride (TOA-HCI)

Step 1
(Initial Dissociation)

'

Intermediate Complex

Step 2
(Final Dissociation)

Trioctylamine (TOA) Hydrogen Chloride (HCI)

Click to download full resolution via product page
Caption: Two-step thermal dissociation of Trioctylamine hydrochloride.

Applications in Research and Development

Trioctylamine hydrochloride's unique amphiphilic nature makes it a versatile tool in various
applications.
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» Solvent Extraction: This remains a primary application, particularly in hydrometallurgy for the
liquid-liquid extraction and separation of metal ions, such as precious metals and rare earth
elements.[2][14]

o Nanomaterial Synthesis: It is significantly used in the synthesis of nanoparticles, acting as a
capping agent to control the size and shape of the nanocrystals.[1]

o Phase Transfer Catalyst: The compound facilitates reactions between reactants located in
different immiscible phases (e.g., aqueous and organic), thereby increasing reaction rates.[1]

o Drug Development: In the pharmaceutical industry, it can be used as an intermediate in the
synthesis of various compounds and as an ion-pairing agent in chromatography.[13][14][15]

Key Application Areas

Trioctylamine
Hydrochloride

Ph tical
Solvent Extraction Nanoparticle Synthesis Phase Transfer arr.naceu 1cd S_
(e.g., Rare Earth Metals) (Capping Agent) Catalvsis (Synthesis Intermediate,
i pREETE : Ion-Pairing Agent)

Click to download full resolution via product page

Caption: Overview of Trioctylamine hydrochloride applications.

Conclusion

Trioctylamine hydrochloride is a compound with well-defined physical and chemical
properties that underpin its broad utility in both research and industrial settings. Its role as an
extractant, catalyst, and synthesis component is of particular importance to chemists and drug
development professionals. The experimental protocols for its synthesis, purification, and
analysis are well-established, allowing for the production of high-purity material required for

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.atamanchemicals.com/trioctylamine_u29391/
https://www.whamine.com/trioctylamine-versatile-applications-and-multifaceted-significance-across-industries.html
https://www.benchchem.com/product/b075046
https://www.benchchem.com/product/b075046
https://www.lookchem.com/ProductWholeProperty_LCPL503136.htm
https://www.whamine.com/trioctylamine-versatile-applications-and-multifaceted-significance-across-industries.html
https://www.sx-chem.ltd/products/pesticide-intermediates/trioctylamine-cas-1116-76-3.html
https://www.benchchem.com/product/b075046?utm_src=pdf-body-img
https://www.benchchem.com/product/b075046?utm_src=pdf-body
https://www.benchchem.com/product/b075046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

sensitive applications. A thorough understanding of its characteristics, as detailed in this guide,
is essential for its effective and innovative application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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